Cas no 832113-98-1 (2-Fluoro-5-methylphenyl isothiocyanate)

• Product Name: 2-Fluoro-5-methylphenyl isothiocyanate
• CAS No: 832113-98-1
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD05864298
• CID: 1807504
• PubChem ID: 2759031
• Update Time: 2025-06-08

2-Fluoro-5-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-isothiocyanato-4-methylbenzene
• 2-Fluoro-5-methylphenyl isothiocyanate
• AC1MBZHG
• AC1Q2ISG
• CTK6B5530
• MolPort-000-155-717
• AG-B-82604
• SY079993
• EN300-59060
• MFCD05864298
• AKOS009250413
• DTXSID40374611
• 832113-98-1
• SCHEMBL15221620
• DB-293050

• MDL： MFCD05864298
• Inchi： 1S/C8H6FNS/c1-6-2-3-7(9)8(4-6)10-5-11/h2-4H,1H3
• InChI Key： ZRTIOORZVIMCBW-UHFFFAOYSA-N
• SMILES： S=C=NC1=C(C=CC(C)=C1)F

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 2.86840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-5-methylphenyl isothiocyanate

Research Brief on 2-Fluoro-5-methylphenyl isothiocyanate (CAS: 832113-98-1): Recent Advances and Applications in Chemical Biology and Medicine

2-Fluoro-5-methylphenyl isothiocyanate (CAS: 832113-98-1) is a fluorinated aromatic isothiocyanate compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a crucial building block for the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in the design of covalent inhibitors, where the isothiocyanate moiety enables selective modification of cysteine residues in target proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Fluoro-5-methylphenyl isothiocyanate in the development of irreversible EGFR inhibitors for non-small cell lung cancer (NSCLC). The researchers utilized this compound to introduce a reactive warhead into their inhibitor design, resulting in improved target engagement and prolonged pharmacodynamic effects. The study reported a 3.5-fold increase in binding affinity compared to reversible inhibitors, along with enhanced selectivity against wild-type EGFR.

In the field of chemical proteomics, 2-Fluoro-5-methylphenyl isothiocyanate has emerged as a valuable tool for protein labeling and identification. A recent Nature Chemical Biology publication (2024) described its use in activity-based protein profiling (ABPP) to map cysteine reactivity in live cells. The fluorinated aromatic ring provided optimal balance between cell permeability and reactivity, enabling comprehensive profiling of the cellular cysteinome under physiological conditions.

The compound's synthetic applications have also expanded, with several reports in 2024 describing its use in the preparation of heterocyclic scaffolds. Organic Letters published a novel method for the synthesis of fluorinated benzothiazoles using 2-Fluoro-5-methylphenyl isothiocyanate as a key intermediate, achieving yields of up to 92% under mild conditions. These derivatives showed promising activity against Mycobacterium tuberculosis in subsequent biological evaluations.

From a safety and pharmacokinetic perspective, recent ADME studies have provided valuable insights into the behavior of derivatives containing the 2-Fluoro-5-methylphenyl isothiocyanate moiety. A 2024 publication in Drug Metabolism and Disposition reported improved metabolic stability compared to non-fluorinated analogs, with the fluorine atom serving to block problematic oxidative metabolism while maintaining desirable physicochemical properties.

Looking forward, the unique properties of 2-Fluoro-5-methylphenyl isothiocyanate position it as a valuable tool in both drug discovery and chemical biology. Its combination of reactivity, selectivity, and favorable physicochemical properties makes it particularly suited for the development of next-generation covalent drugs and chemical probes. Ongoing research is exploring its applications in PROTAC design and targeted protein degradation, with preliminary results showing promise in challenging therapeutic areas such as neurodegenerative diseases and antibiotic-resistant infections.